Cas no 101511-34-6 (Benzoic acid,4-hydroxy-3-(3-methyl-2-buten-1-yl)-, methyl ester)
101511-34-6 structure
Product Name:Benzoic acid,4-hydroxy-3-(3-methyl-2-buten-1-yl)-, methyl ester
CAS No:101511-34-6
MF:C13H16O3
MW:220.264344215393
CID:181111
PubChem ID:127925
Update Time:2025-04-19
Benzoic acid,4-hydroxy-3-(3-methyl-2-buten-1-yl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-hydroxy-3-(3-methyl-2-buten-1-yl)-, methyl ester
- methyl 4-hydroxy-3-(3-methylbut-2-enyl)benzoate
- AC1L2SVW
- ACMC-20m4jv
- AG-D-08453
- CHEMBL463294
- CTK3J9855
- KB-257152
- methyl 4-hydroxy-3-(3'-methyl-2'-butenyl)benzoate
- methyl-4-hydroxy-3-prenylbenzoate
- Benzoic acid, 4-hydroxy-3-(3-methyl-2-butenyl)-, methyl ester
- Methyl 4-hydroxy-3-(3-methyl-2-butenyl)benzoate
- METHYL 4-HYDROXY-3-(3-METHYLBUT-2-EN-1-YL)BENZOATE
- 101511-34-6
- DTXSID70143973
- SCHEMBL10909155
-
- Inchi: 1S/C13H16O3/c1-9(2)4-5-10-8-11(13(15)16-3)6-7-12(10)14/h4,6-8,14H,5H2,1-3H3
- InChI Key: VTTIBUAIXVAPKR-UHFFFAOYSA-N
- SMILES: OC1=CC=C(C(=O)OC)C=C1C/C=C(\C)/C
Computed Properties
- Exact Mass: 220.10998
- Monoisotopic Mass: 220.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.093
- Boiling Point: 347.1°Cat760mmHg
- Flash Point: 143.9°C
- Refractive Index: 1.54
- PSA: 46.53
- LogP: 2.68750
Benzoic acid,4-hydroxy-3-(3-methyl-2-buten-1-yl)-, methyl ester Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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